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Compound of Interest

Compound Name: 10-Formyl-7,8-dihydrofolic acid

Cat. No.: B1664512 Get Quote

Essential Safety and Handling Guide for 10-
Formyl-7,8-dihydrofolic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 10-Formyl-7,8-dihydrofolic acid. Adherence to these procedures is essential to

ensure a safe laboratory environment and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
10-Formyl-7,8-dihydrofolic acid is classified with the following hazards:

H317: May cause an allergic skin reaction.[1][2]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2]

Due to these potential health risks, the use of appropriate Personal Protective Equipment

(PPE) is mandatory. The following table summarizes the required PPE for handling this

compound.
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PPE Category Item Specification Purpose

Hand Protection Gloves

Nitrile or neoprene,

powder-free. Inspect

before use.

To prevent skin

contact and allergic

reactions.

Body Protection
Laboratory

Coat/Gown

Long-sleeved,

impermeable, and

closed in the back.

To protect skin and

clothing from

contamination.

Eye Protection Safety Goggles
Tightly fitting with

side-shields.

To protect eyes from

dust particles.

Face Protection Face Shield

To be worn in

conjunction with

safety goggles,

especially when there

is a risk of splashing.

To provide a barrier

for the entire face.

Respiratory Protection
N95 Respirator or

higher

Required when

handling the powder

outside of a certified

chemical fume hood

or ventilated balance

enclosure.

To prevent inhalation

of the powder, which

can cause respiratory

sensitization.

Safe Handling Workflow
The following diagram outlines the procedural flow for the safe handling of 10-Formyl-7,8-
dihydrofolic acid, from preparation to disposal.
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Decontamination & Cleanup
- Clean workspace

- Decontaminate equipment

After experiment

Waste Disposal
- Segregate waste

- Label hazardous waste
- Store in designated area

Segregate waste
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Caption: Workflow for safe handling of 10-Formyl-7,8-dihydrofolic acid.

Experimental Protocol: Weighing and Solubilizing
10-Formyl-7,8-dihydrofolic acid
This protocol provides a step-by-step guide for safely weighing the solid compound and

preparing a solution.
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Materials:

10-Formyl-7,8-dihydrofolic acid (solid)

Appropriate solvent (e.g., aqueous base)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask

Beaker

Magnetic stirrer and stir bar (optional)

All required PPE (see table above)

Procedure:

Preparation:

Ensure the Safety Data Sheet (SDS) has been reviewed and is readily accessible.

Don all required PPE: nitrile gloves, lab coat, and safety goggles. If not working in a

ventilated enclosure, a respirator is mandatory.

Prepare the work area by ensuring it is clean and uncluttered. All necessary equipment

should be within easy reach to minimize movement with the open container of the

chemical.

Weighing (in a chemical fume hood or ventilated balance enclosure):

Place a piece of weighing paper or a weighing boat on the analytical balance and tare it.

Carefully open the container of 10-Formyl-7,8-dihydrofolic acid. Avoid creating dust.
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Using a clean spatula, transfer the desired amount of the solid onto the weighing

paper/boat.

Once the desired weight is obtained, securely close the primary container.

Record the weight.

Solubilization:

Carefully transfer the weighed solid into a beaker or directly into the volumetric flask.

Add a small amount of the appropriate solvent to the weighing paper/boat to rinse any

remaining powder and transfer it to the beaker/flask.

Add the remaining solvent to the desired final volume.

If necessary, use a magnetic stirrer to aid in dissolution.

Once fully dissolved, the solution is ready for use.

Cleanup and Decontamination:

Wipe down the spatula, balance, and any other surfaces that may have come into contact

with the chemical using a damp cloth or paper towel.

Dispose of the weighing paper/boat and any contaminated cleaning materials as solid

hazardous waste.

Disposal Plan
All waste materials contaminated with 10-Formyl-7,8-dihydrofolic acid must be treated as

hazardous waste.

Solid Waste:

This includes contaminated gloves, weighing paper, paper towels, and any unused solid

chemical.
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Collect solid waste in a clearly labeled, sealed plastic bag or a designated solid waste

container.[1]

The label must include "Hazardous Waste" and the chemical name.

Liquid Waste:

Collect all solutions containing 10-Formyl-7,8-dihydrofolic acid in a dedicated, sealed,

and clearly labeled hazardous waste container.

The container should be appropriate for the solvent used (e.g., a glass or compatible

plastic bottle).

Do not mix with other incompatible waste streams.

Storage:

Store hazardous waste in a designated, secondary containment area away from general

laboratory traffic until it is collected by institutional environmental health and safety

personnel.

Disclaimer: This guide is intended for informational purposes only and should not replace

institutional safety protocols or a thorough review of the Safety Data Sheet (SDS). Always

consult your institution's specific guidelines for handling and disposing of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 10-Formyl-
7,8-dihydrofolic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664512#personal-protective-equipment-for-
handling-10-formyl-7-8-dihydrofolic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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